Cas no 2138296-63-4 (1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester)
1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C14H23N3O3/c1-13(2,3)20-12(18)17-9-6-14(19,7-10-17)11-5-8-15-16(11)4/h5,8,19H,6-7,9-10H2,1-4H3
- InChI Key: CTKQXAJLTLQFJU-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC(O)(C2N(C)N=CC=2)CC1
1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-388506-0.05g |
tert-butyl 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate |
2138296-63-4 | 0.05g |
$1200.0 | 2023-03-02 | ||
| Enamine | EN300-388506-0.1g |
tert-butyl 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate |
2138296-63-4 | 0.1g |
$1257.0 | 2023-03-02 | ||
| Enamine | EN300-388506-0.25g |
tert-butyl 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate |
2138296-63-4 | 0.25g |
$1315.0 | 2023-03-02 | ||
| Enamine | EN300-388506-0.5g |
tert-butyl 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate |
2138296-63-4 | 0.5g |
$1372.0 | 2023-03-02 | ||
| Enamine | EN300-388506-1.0g |
tert-butyl 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate |
2138296-63-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-388506-2.5g |
tert-butyl 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate |
2138296-63-4 | 2.5g |
$2800.0 | 2023-03-02 | ||
| Enamine | EN300-388506-5.0g |
tert-butyl 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate |
2138296-63-4 | 5.0g |
$4143.0 | 2023-03-02 | ||
| Enamine | EN300-388506-10.0g |
tert-butyl 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate |
2138296-63-4 | 10.0g |
$6144.0 | 2023-03-02 |
1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester
Compound CAS No. 2138296-63-4: 1-Piperidinecarboxylic Acid, 4-Hydroxy-4-(1-Methyl-1H-Pyrazol-5-Yl)-, 1,1-Dimethylethyl Ester
Compound CAS No. 2138296-63-4, also known as 1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural features and promising applications in drug development and chemical synthesis.
The molecular structure of CAS No. 2138296-63-4 is characterized by a piperidine ring system, which is a six-membered saturated ring containing one nitrogen atom. The piperidine moiety is further substituted with a carboxylic acid group at the 1-position, which is esterified with a 1,1-dimethylethyl group. Additionally, the compound features a hydroxyl group and a pyrazole ring at the 4-position of the piperidine ring. The pyrazole ring is itself substituted with a methyl group at the 5-position, adding further complexity to the molecule.
Recent studies have highlighted the potential of CAS No. 2138296-63-4 in the development of novel therapeutic agents. The compound's structural features make it an attractive candidate for use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the design of inhibitors for various enzyme targets, including kinases and proteases. The hydroxyl group and pyrazole moiety are particularly significant in this context, as they can participate in hydrogen bonding and π-interactions with target proteins.
In addition to its pharmaceutical applications, CAS No. 2138296-63-4 has shown promise in materials science. Its unique electronic properties and structural rigidity make it a potential candidate for use in advanced materials such as polymers and hybrid organic-inorganic frameworks. Recent research has focused on its ability to act as a building block for self-assembled monolayers and stimuli-responsive materials.
The synthesis of CAS No. 2138296-63-4 involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the piperidine ring through cyclocondensation reactions, followed by functionalization with the carboxylic acid and pyrazole groups. Researchers have optimized these steps to achieve high yields and purity levels, making the compound more accessible for further studies.
From an analytical standpoint, CAS No. 2138296-63-4 has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry. These studies have provided insights into its molecular conformation and stability under various conditions. Additionally, computational chemistry methods have been employed to predict its electronic properties and reactivity towards different chemical environments.
In conclusion, CAS No. 2138296-63-4 represents a versatile compound with wide-ranging applications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers working at the forefront of chemical innovation.
2138296-63-4 (1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)